
High-Purity Homoveratryl Chloride: Sourcing,
Quality Assurance, and Synthetic Utility

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-(2-Chloroethyl)-1,2-

dimethoxybenzene

CAS No.: 27160-08-3

Cat. No.: B3381784

Get Quote

Executive Summary & Nomenclature
Disambiguation
In the pharmaceutical intermediate market, "Homoveratryl Chloride" is a trivial name that

frequently causes procurement errors due to structural ambiguity. Before sourcing, the exact

chemical identity must be validated against the intended synthetic pathway.

The "Two Homoveratryls" Problem
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Feature
Commercial Standard (The

Focus of this Guide)
Common Misidentification

Chemical Name
(3,4-Dimethoxyphenyl)acetyl

chloride

3,4-Dimethoxyphenethyl

chloride

Functional Group Acid Chloride (-COCl) Alkyl Chloride (-CH₂CH₂Cl)

CAS Number 10313-60-7
Rare/Unstable (Often made in

situ)

Primary Use

Acylation agent (e.g., Bischler-

Napieralski isoquinoline

synthesis)

Alkylating agent (e.g.,

Verapamil synthesis)

Stability
Moisture Sensitive (Hydrolyzes

to Acid)
Moderately Stable

Directive: This guide focuses on CAS 10313-60-7, the standard commercial "Homoveratryl

Chloride" used as a key building block for isoquinoline alkaloids (e.g., Papaverine,

Moxaverine).

Market Analysis: Suppliers & Pricing Architecture
The market for high-purity Homoveratryl Chloride is bifurcated between catalog chemical

providers (Research Scale) and custom synthesis manufacturers (Process Scale). Due to its

high reactivity and moisture sensitivity, bulk inventory is rare; it is typically manufactured on-

demand.

Tier 1: Research & Pilot Scale (High Assurance)
Target: Discovery Chemistry (mg to kg)
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Supplier Grade
Purity
Specification

Estimated
Price (USD)

Lead Time

Sigma-Aldrich

(Merck)
Reagent

≥98.0%

(Titration)

$180 - $220 /

25g
Immediate

Thermo Scientific Technical 98%
$140 - $160 /

25g
1-2 Weeks

Fluorochem (UK) Synthesis 97%+ £80 - £120 / 25g 3-5 Days (EU)

Tier 2: Industrial & Bulk Scale (Cost Efficiency)
Target: GMP Manufacturing (>10 kg) Note: Prices fluctuate based on raw material costs

(Veratrole, Thionyl Chloride).

Region Supplier Type Purity
Estimated
Bulk Price
(USD/kg)

Risk Factor

India
API

Intermediates
≥98.5% $250 - $450 / kg

Moderate

(Logistics)

China
Custom

Synthesis
≥98.0% $180 - $350 / kg

High (Batch

Variability)

Procurement Strategy: For bulk orders, do not rely on Certificate of Analysis (CoA) alone.

Request a "Use Test" sample (50g). The critical failure mode is not initial purity, but hydrolysis

during transit. Ensure the supplier uses Sure/Seal™ bottles or Teflon-lined drums with

desiccants.

Technical Deep Dive: Synthesis & Impurity Profile
Understanding the synthesis of Homoveratryl Chloride is mandatory for establishing a Quality

Target Product Profile (QTPP). The compound is almost exclusively produced via the

chlorination of Homoveratric Acid.

Synthetic Pathway & Impurity Logic
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The standard industrial route utilizes Thionyl Chloride (

). This method is preferred over Phosphorus Pentachloride (

) to simplify purification (by-products are gases).

Reaction:

Critical Impurity Specifications
When validating a supplier, test for these specific impurities:

Impurity Origin Detection Method Acceptance Limit

Homoveratric Acid
Hydrolysis (Moisture

ingress)
HPLC / Titration < 1.0%

Thionyl Chloride Residual Reagent GC-Headspace < 0.5%

Homoveratric

Anhydride
Thermal dimerization HPLC < 2.0%

HCl (Free Acid) Decomposition Titration < 0.5%

Mechanism & Workflow Diagram
The following diagram illustrates the synthesis flow and the critical control points (CCPs) where

impurities are introduced.

Homoveratric Acid
(Solid)

Chlorination Reactor
(Reflux 60-80°C)

Thionyl Chloride
(Excess)

Vacuum Distillation
(Removal of SO2/HCl)

Crude Mix

Impurity: Homoveratric Anhydride
(Overheating)

High T

Homoveratryl Chloride
(Liquid/Low Melt Solid)

Purified Oil Impurity: Homoveratric Acid
(Moisture Contact)

H2O Ingress
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Click to download full resolution via product page

Figure 1: Synthetic workflow for Homoveratryl Chloride highlighting critical control points for

impurity generation.

Handling, Stability, and Storage Protocols
Homoveratryl chloride is a lachrymator and highly corrosive. It reacts violently with water and

alcohols.

Self-Validating Storage Protocol
To ensure integrity without constant re-testing, implement this storage system:

Primary Container: Glass or Teflon (PTFE). Do not use metal (corrosion risk from residual

HCl).

Atmosphere: Blanket with dry Nitrogen or Argon after every use.

Visual Indicator: Store with a color-changing desiccant pack taped to the outside of the

primary jar but inside the secondary containment. If the desiccant turns pink/green, the

secondary barrier is breached, and moisture may have entered the primary.

Temperature: Store at 2–8°C. Freezing is acceptable but requires careful thawing to prevent

condensation accumulation on the outer surface before opening.

Synthetic Utility in Drug Development[3]
Homoveratryl chloride is the "acyl" engine for building the isoquinoline scaffold found in

antispasmodics and vasodilators.

Case Study: Papaverine Synthesis
The classic application is the Bischler-Napieralski Cyclization.

Amide Formation: Homoveratryl chloride reacts with Homoveratrylamine to form the amide.

Cyclization: The amide undergoes dehydration/cyclization using
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to form 3,4-dihydropapaverine.

Aromatization: Dehydrogenation yields Papaverine.

Why Purity Matters Here: If Homoveratryl Chloride contains significant Homoveratric Acid

(hydrolysis product), the acid will react with the amine to form a salt (Homoveratrylammonium

Homoveratrate) instead of the amide. This salt does not cyclize under standard conditions,

leading to a massive yield drop and difficult purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sourcing-quality-assurance-and-synthetic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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